![molecular formula C9H20ClNO B1391256 3-(2-Ethoxyethyl)piperidine hydrochloride CAS No. 1185298-20-7](/img/structure/B1391256.png)
3-(2-Ethoxyethyl)piperidine hydrochloride
Overview
Description
3-(2-Ethoxyethyl)piperidine hydrochloride is a biochemical used for proteomics research . It has a molecular formula of C9H19NO•HCl and a molecular weight of 193.71 .
Synthesis Analysis
The synthesis of piperidine derivatives, including 3-(2-Ethoxyethyl)piperidine hydrochloride, is an important task in modern organic chemistry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is a significant area of research .Molecular Structure Analysis
The molecular structure of 3-(2-Ethoxyethyl)piperidine hydrochloride consists of a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–) .Chemical Reactions Analysis
Piperidine, a key component of 3-(2-Ethoxyethyl)piperidine hydrochloride, is a heterocyclic amine that plays a significant role in the pharmaceutical industry . It is involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .Physical And Chemical Properties Analysis
3-(2-Ethoxyethyl)piperidine hydrochloride is a solid compound . It has a molecular formula of C9H19NO•HCl and a molecular weight of 193.71 .Scientific Research Applications
I have conducted a search for the scientific research applications of “3-(2-Ethoxyethyl)piperidine hydrochloride”, but unfortunately, there seems to be limited information available on specific applications for this compound in the public domain. This compound is mentioned as a biochemical for proteomics research and as a reference standard for pharmaceutical testing , but detailed applications in various fields are not provided in the search results.
Safety and Hazards
Future Directions
Piperidine derivatives, including 3-(2-Ethoxyethyl)piperidine hydrochloride, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . Future research will likely focus on these areas.
Mechanism of Action
Target of Action
Piperidine derivatives, a class to which this compound belongs, are known to be present in more than twenty classes of pharmaceuticals
Mode of Action
Piperidine derivatives are known to interact with their targets in various ways, leading to different biological effects . More research is required to elucidate the exact mode of action of this compound.
Biochemical Pathways
Piperidine derivatives are known to influence various biochemical pathways, leading to diverse downstream effects
Result of Action
Piperidine derivatives have been associated with various biological effects, including anti-inflammatory properties
properties
IUPAC Name |
3-(2-ethoxyethyl)piperidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H19NO.ClH/c1-2-11-7-5-9-4-3-6-10-8-9;/h9-10H,2-8H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AGDIILKWLMAFIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOCCC1CCCNC1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H20ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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